Cas no 923690-18-0 (2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}pyrrolidine)

• Product Name: 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}pyrrolidine
• CAS No: 923690-18-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• MDL: MFCD08444070
• CID: 3109325
• PubChem ID: 16227401
• Update Time: 2025-04-21

2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-2-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 923690-18-0
• 2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}pyrrolidine
• Z217709974
• STL301375
• MFCD08444070
• AKOS000268936
• AKOS016040193
• 3-pyrrolidin-2-yl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• EN300-25863
• CS-0267463
• YLB69018
• 2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}pyrrolidine

• MDL： MFCD08444070
• Inchi： 1S/C11H18N4/c1-2-6-10-13-14-11(15(10)8-3-1)9-5-4-7-12-9/h9,12H,1-8H2
• InChI Key： DYMCNSVJJVMPOO-UHFFFAOYSA-N
• SMILES： N12C(CCCCC1)=NN=C2C1CCCN1

Computed Properties

• Exact Mass: 206.153146591Da
• Monoisotopic Mass: 206.153146591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.7Ų